3-Amino-N,N-diethyl-1-isopropyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-amino-N,N-diethyl-2-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H20N4O/c1-5-14(6-2)11(16)9-7-10(12)13-15(9)8(3)4/h7-8H,5-6H2,1-4H3,(H2,12,13)
• InChI Key: AWYCWCWDNRUSRJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=NN1C(C)C)N
• Molecular Formula: C11H20N4O
• Molecular Weight: 224.30 g/mol

Description

“3-Amino-N,N-diethyl-1-isopropyl-1H-pyrazole-5-carboxamide” is a derivative of pyrazole, which is a class of five-membered heterocycles. Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field.

Synthesis Analysis

Pyrazoles are synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A regioselective synthesis of tri- or tetrasubstituted pyrazoles by the reaction of hydrazones with nitroolefins mediated with strong bases such as t-BuOK exhibits a reversed, exclusive 1,3,4-regioselectivity.

Molecular Structure Analysis

The molecular structure of pyrazoles is interesting mainly because they exhibit tautomerism. This phenomenon may influence their reactivity, with possible impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety.

Chemical Reactions Analysis

Pyrazoles are known for their reactivity. They are largely explored as precursors in the synthesis of condensed heterocyclic systems, namely pyrazolo [1,5-a]pyrimidines. The tautomeric and conformational preferences of pyrazoles are of utmost relevance as they may influence the synthetic strategies where pyrazoles take part.

Mechanism of Action

While the specific mechanism of action for “3-Amino-N,N-diethyl-1-isopropyl-1H-pyrazole-5-carboxamide” is not available, pyrazoles in general are known to have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Future Directions

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. It is suggested that 1H-pyrazole-5-carboxamide compounds containing the phenyl thiazole moiety could be considered as a precursor structure for further design of pesticides. This indicates a promising future direction for the development and application of “3-Amino-N,N-diethyl-1-isopropyl-1H-pyrazole-5-carboxamide” and similar compounds.